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Compound of Interest

Compound Name: 2-Methyl-2-butene

Cat. No.: B146552

Essential Safety and Handling Guide for 2-
Methyl-2-butene

For Immediate Use by Laboratory and Drug Development Professionals

This guide provides critical safety, handling, and disposal protocols for 2-Methyl-2-butene,
ensuring the protection of researchers and the integrity of experimental work. Adherence to
these procedures is mandatory for maintaining a safe laboratory environment.

I. Chemical Safety and Hazard Information

2-Methyl-2-butene is a highly flammable liquid and vapor that poses several health risks.[1][2]
[3] Itis harmful if swallowed and may be fatal if it enters the airways.[1][4] It causes skin
irritation and may cause drowsiness or dizziness.[1][4] Furthermore, it is suspected of causing
genetic defects and cancer.[1][4]

Table 1: Quantitative Data for 2-Methyl-2-butene
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Property Value Source
CAS Number 513-35-9 [3]
Molecular Formula C5H10 [1]
Boiling Point 38°C [5]
Flash Point -45 °C [6]
Density 0.662 g/cm?3 at 20 °C [3]

Vapor Pressure

509 hPa at 20 °C

[5]

Ignition Temperature

290 °C

[5]

Il. Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is essential to minimize exposure and

ensure personal safety.

Table 2: Required Personal Protective Equipment (PPE)

Specifications and

Body Part Required PPE
Remarks
Safety Goggles with Side Must conform to EN 166 (EU)
Eyes/Face )
Shields or NIOSH (US) standards.[7]
The glove material must be
Skin/Hands Chemical-Resistant Gloves impermeable and resistant to

the product.[3]

Flame-Resistant & Impervious
Clothing

To protect against fire hazards

and chemical splashes.[7]

Respiratory

Full-Face Respirator

Required if exposure limits are
exceeded or if irritation is
experienced.[7] Use a properly
fitted, air-purifying or air-fed

respirator.[8]
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lll. Safe Handling and Operational Protocol

A. Preparation and Handling

Ventilation: Always handle 2-Methyl-2-butene in a well-ventilated area or under a chemical
fume hood.[7][9]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[3]
[7] Smoking is strictly prohibited in the handling area.[1]

Equipment: Use explosion-proof electrical, ventilating, and lighting equipment.[3][7] All
equipment used when handling the product must be grounded to prevent static discharge.[2]
Use only non-sparking tools.[2][7]

Personal Hygiene: Wash hands thoroughly after handling.[7][8] Do not eat, drink, or smoke
when using this product.[1][7]

B. Storage

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][7]

Incompatibilities: Store away from strong oxidizing agents.[2][7]

C. Accidental Release Measures

Evacuation: Evacuate personnel to a safe area.

Ignition Sources: Remove all sources of ignition.[7]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical
enter drains.[7]

Clean-up: Absorb the spillage with non-combustible absorbent material (e.g., sand, earth,
diatomaceous earth) and place it in a container for disposal according to local regulations.[1]

[2]

IV. First Aid Measures
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Table 3: First Aid Procedures for 2-Methyl-2-butene Exposure

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and seek immediate medical

attention.[7]

Skin Contact

Take off immediately all contaminated clothing.
Rinse the affected areas with plenty of water.[1]

[7] If skin irritation occurs, get medical help.[7]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[4] Seek immediate medical

attention from an ophthalmologist.[4]

Ingestion

Do NOT induce vomiting.[1][7] Get emergency
medical help immediately.[7] If swallowed,
immediately call a POISON CENTER or doctor.

[1](4]

V. Disposal Plan

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[1][7] Do not dispose of together with household

garbage, and do not allow the product to reach the sewage system.[3]

V1. Workflow Diagram
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Start: Assess Risks

1. Don Appropriate PPE
- Safety Goggles
- Resistant Gloves
- Flame-Resistant Clothing
- Respirator (if needed)

2. Safe Handling
- Use in Fume Hood
- Ground Equipment
- No Ignition Sources

1
If spill/exposure occurs
1

Spill or Exposure Event Resume work if safe

3. Proper Storage
- Tightly Closed Container i Exposy
- Cool, Well-Ventilated Area

Y
Execute Spill Response
- Evacuate & Ventilate Provide Immediate First Aid
- Remove Ignition Sources (See Table 3)
- Contain & Absorb

Collect waste

4. Waste Disposal
- Collect in Labeled Container
- Dispose via Approved Facility

End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for Safely Handling 2-Methyl-2-butene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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